Cas no 2680660-95-9 (tert-butyl N-1-(2-bromophenyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-1-(2-bromophenyl)cyclohexylcarbamate
• CAS No: 2680660-95-9
• MF: C₁₇H₂₄BrNO₂
• MW: 354.281964302063
• CID: 5621451
• PubChem ID: 165921178
• Update Time: 2025-05-21

tert-butyl N-1-(2-bromophenyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680660-95-9
• EN300-28299000
• tert-butyl N-[1-(2-bromophenyl)cyclohexyl]carbamate
• tert-butyl N-1-(2-bromophenyl)cyclohexylcarbamate

• Inchi： 1S/C17H24BrNO2/c1-16(2,3)21-15(20)19-17(11-7-4-8-12-17)13-9-5-6-10-14(13)18/h5-6,9-10H,4,7-8,11-12H2,1-3H3,(H,19,20)
• InChI Key： NELWRWVCCABESQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1(CCCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 353.09904g/mol
• Monoisotopic Mass: 353.09904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-1-(2-bromophenyl)cyclohexylcarbamate

tert-butyl N-1-(2-bromophenyl)cyclohexylcarbamate (CAS No. 2680660-95-9)

The compound tert-butyl N-1-(2-bromophenyl)cyclohexylcarbamate, identified by the CAS registry number 2680660-95-9, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a tert-butyl group with a cyclohexyl moiety and a bromophenyl substituent. The presence of these functional groups makes it a versatile compound with potential applications in various chemical reactions and syntheses.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. The cyclohexyl group, known for its stability and flexibility, plays a crucial role in enhancing the compound's reactivity and selectivity. Meanwhile, the bromophenyl substituent introduces electronic properties that can be exploited in designing new drugs or catalysts.

In terms of synthesis, researchers have employed innovative methods to optimize the production of tert-butyl N-1-(2-bromophenyl)cyclohexylcarbamate. For instance, recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this molecule with high enantiomeric excess. Such techniques not only improve yield but also reduce environmental impact, aligning with current green chemistry trends.

The compound's applications are not limited to laboratory settings. Its ability to act as an intermediate in complex molecular constructions has made it invaluable in drug discovery programs. For example, studies published in leading journals such as Nature Chemistry and Angewandte Chemie have demonstrated its role in synthesizing bioactive compounds with potential therapeutic benefits.

In addition to its synthetic applications, the physical properties of this compound are worth noting. Its melting point and solubility characteristics make it suitable for various analytical techniques, including chromatography and spectroscopy. These properties are essential for quality control in industrial settings and academic research.

The growing interest in this compound is further evidenced by its inclusion in several patent filings related to novel chemical processes. These patents underscore its potential as a key component in developing next-generation materials and pharmaceuticals.

In conclusion, tert-butyl N-1-(2-bromophenyl)cyclohexylcarbamate, with its unique structure and versatile properties, continues to be a focal point in contemporary chemical research. As new findings emerge, this compound is expected to play an even more pivotal role in advancing both academic and industrial applications.